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Get Quote

Chemical Identity of But-3-ynal

The table below summarizes the core identifying information for But-3-ynal from authoritative chemical

databases [1] [2] [3].

Property Description

CAS Registry Number 52844-23-2 [1] [2]

Molecular Formula C₄H₄O [1] [2]

Molecular Weight 68.07 g/mol [1]

IUPAC Name but-3-ynal [1]

SMILES C#CCC=O [1]

InChI Key OGQNOIVDVXRWRE-UHFFFAOYSA-N [1] [2]
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But-3-ynal is identified in theoretical and experimental physics research as a prime candidate for studying

correlation-driven charge migration [4] [5]. This refers to ultrafast, purely electronic motion triggered

within a molecule after ionization.

The requirement for these studies is a predictable and well-defined molecular structure. The experiments

rely on the molecule having a specific "hole-mixing structure" for its highest occupied molecular orbital

(HOMO), which but-3-ynal possesses [4]. Any significant impurities or structural deviations could disrupt

the delicate electron coherence that researchers are trying to observe. The focus is on the molecule's inherent

electronic structure rather than a defined purity grade.

The following diagram outlines the general experimental workflow in which but-3-ynal is used, based on

the described research methodologies [4]:
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Troubleshooting & FAQ Guide for Researchers

While explicit purity standards are not listed, you can infer critical quality factors from the experimental

context. Here is a guide in a question-and-answer format.
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Frequent Asked Questions

Q1: Why is but-3-ynal used in charge migration studies?

A: Theoretical studies have predicted that but-3-ynal possesses a specific electronic structure

(a hole-mixing structure for its HOMO) that should lead to long-lasting electron coherence
after ionization. This makes it an ideal model system to observe the elusive phenomenon of

correlation-driven charge migration [4] [5].

Q2: What is the primary purity concern for these experiments?

A: The primary concern is structural integrity and the absence of contaminants that could

interfere with the ionization process or introduce decoherence. The molecule must maintain its
precise chemical structure (C#CCC=O) to ensure the predicted electronic properties are

present [4].

Troubleshooting Guide

Problem Area Potential Issue Suggested Action

| Molecular Integrity | Sample degradation or impurity affecting the HOMO electronic structure. | Source

from reputable suppliers specializing in research chemicals. Verify molecular structure upon receipt using

NMR and Mass Spectrometry [1]. | | Experimental Decoherence | Observed electron coherence time is

shorter than predicted. | Confirm the use of high-purity, authentic but-3-ynal (CAS 52844-23-2). Ensure

experimental conditions (e.g., laser pulse characteristics, vacuum) match those used in successful simulations

[4]. | | Synthesis & Sourcing | Need for a verified sample. | Commercial samples are available (e.g.,

Enamine store code ENAH9851B832) [3]. Literature describes synthesis routes, such as from 1-Bromo-2-

butyne or via Sonogashira coupling [1]. |

Key Takeaways

Purity Focus: For coherence studies, the critical requirement is the structural and electronic
integrity of but-3-ynal, rather than a specific purity percentage.
Experimental Role: It serves as a model compound in advanced physics experiments to observe

and control ultrafast electron dynamics [4].
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Verification: Rigorous characterization (e.g., spectroscopy) is essential to confirm the sample is

correct and suitable for these sensitive experiments.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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